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Compound of Interest
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Cat. No.: B1178222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reaction between calcium
hydride (CaH₂) and water, a vigorous and exothermic process that results in the formation of

calcium hydroxide (Ca(OH)₂) and hydrogen gas (H₂). This reaction is of significant interest for

applications requiring a controllable source of hydrogen, such as in certain chemical syntheses

and specialized laboratory procedures.

Core Reaction Mechanism
The fundamental reaction between calcium hydride and water is a double displacement

reaction. As a saline hydride, CaH₂ consists of Ca²⁺ and H⁻ ions. The hydride ions react with

the protons from water to form hydrogen gas, while the calcium ions combine with the

hydroxide ions.

The overall balanced chemical equation for this reaction is:

CaH₂(s) + 2H₂O(l) → Ca(OH)₂(aq/s) + 2H₂(g)[1][2][3]

The reaction proceeds briskly and exothermically.[2] While the detailed molecular mechanism

involving intermediates and transition states in a purely aqueous environment is not extensively

documented in publicly available literature, the process can be conceptualized as follows:
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Adsorption and Dissociation: Water molecules adsorb onto the surface of the solid calcium
hydride. The polar water molecules interact with the ionic lattice of CaH₂.

Nucleophilic Attack: The oxygen atom of a water molecule acts as a nucleophile, attacking

the calcium ion. Simultaneously, a proton from water is attracted to the hydride ion.

Hydrogen Gas Formation: The reaction between the hydride ion (H⁻) and a proton (H⁺) from

water is extremely rapid, leading to the formation of dihydrogen gas (H₂).

Calcium Hydroxide Formation: The remaining calcium ion (Ca²⁺) and hydroxide ions (OH⁻)

form calcium hydroxide. Depending on the concentration, Ca(OH)₂ may precipitate from the

solution due to its limited solubility in water.

A simplified logical progression of the reaction is illustrated in the diagram below.

CaH₂(s)
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2H₂O(l)
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A simplified logical flow of the CaH₂ hydrolysis reaction.

Quantitative Data
Quantitative kinetic data for the hydrolysis of calcium hydride in pure water is not readily

available in the reviewed literature. However, a study by Figen et al. investigated the reaction

kinetics in mixtures of water with ethylene glycol, methanol, and ethanol at various

temperatures.[4][5] These findings offer valuable insights into the reaction's energetic profile.

The rate of hydrogen production can be controlled by the addition of these solvents.[4]
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Solvent System (with
Water)

Temperature (°C)
Activation Energy (Ea)
(kJ/mol)

Ethanol 20, 40, 60 20.03

Ethylene Glycol 20, 40, 60 Not specified in snippets

Methanol 20, 40, 60 Not specified in snippets

Data extracted from a study on the hydrolysis of CaH₂ in the presence of different solvents.[4]

[5]

Experimental Protocols
The following is a detailed methodology for studying the kinetics of the CaH₂-water reaction,

adapted from the gasometric method described by Figen et al. for alcohol-water mixtures.[4][5]

This method monitors the evolution of hydrogen gas over time.

Objective: To determine the rate of reaction and the activation energy for the hydrolysis of

calcium hydride.

Materials and Apparatus:

Calcium hydride (CaH₂) powder

Distilled water

A three-necked reaction flask

A magnetic stirrer and stir bar

A constant temperature water bath

A gas burette or a mass flow meter connected to a data acquisition system

A condenser

A thermometer or thermocouple
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A stopwatch

Experimental Workflow:

Preparation

Reaction

Data Analysis

1. Add known mass of CaH₂ to reaction flask

3. Add a known volume of water to the flask

2. Equilibrate water to desired temperature

4. Start magnetic stirrer and stopwatch

5. Record H₂ volume at regular intervals

6. Plot H₂ volume vs. time

7. Determine the initial reaction rate

8. Repeat at different temperatures

9. Construct Arrhenius plot to find Ea
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Workflow for the kinetic study of CaH₂ hydrolysis.

Procedure:

Preparation:

Place a precisely weighed amount of CaH₂ powder into the three-necked reaction flask

containing a magnetic stir bar.

Assemble the apparatus, connecting one neck to a condenser (to prevent evaporation of

the reaction mixture), another to a thermometer/thermocouple, and the third to the gas

collection system (gas burette or mass flow meter).

Immerse the reaction flask in the constant temperature water bath and allow it to reach the

desired reaction temperature (e.g., 20°C, 40°C, 60°C).[4][5]

Separately, bring the distilled water to the same desired temperature.

Reaction:

Rapidly add a known volume of the temperature-equilibrated distilled water to the reaction

flask.

Immediately start the magnetic stirrer to ensure a homogenous suspension and begin

timing with the stopwatch.

Record the volume of hydrogen gas evolved at regular time intervals until the reaction

ceases.

Data Analysis:

Plot the volume of hydrogen gas produced as a function of time.

The initial rate of reaction can be determined from the initial slope of this curve.
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Repeat the experiment at different temperatures (e.g., 40°C and 60°C) while keeping the

amounts of reactants constant.[4][5]

Using the reaction rates at different temperatures, construct an Arrhenius plot (ln(rate) vs.

1/T) to determine the activation energy (Ea) of the reaction.

Safety Precautions:

Calcium hydride reacts vigorously with water and is corrosive.[6] Handle it in a dry, inert

atmosphere if possible.

The reaction produces flammable hydrogen gas.[3] Ensure the experiment is conducted in a

well-ventilated area, away from ignition sources.

Wear appropriate personal protective equipment, including safety goggles, gloves, and a lab

coat.

This technical guide provides a foundational understanding of the CaH₂-water reaction. For

more specific applications, further investigation into the effects of particle size, pH, and

impurities on the reaction kinetics may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Reaction of Calcium
Hydride with Water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178222#cah2-reaction-with-water-mechanism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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